[2-[(2,5-Difluorophenyl)methyl]pyrrolidin-1-yl]-(oxiran-2-yl)methanone

• IUPAC Name: [2-[(2,5-difluorophenyl)methyl]pyrrolidin-1-yl]-(oxiran-2-yl)methanone
• InChI: InChI=1S/C14H15F2NO2/c15-10-3-4-12(16)9(6-10)7-11-2-1-5-17(11)14(18)13-8-19-13/h3-4,6,11,13H,1-2,5,7-8H2
• InChI Key: LWBXTXKIZZZXGG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2CO2)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C14H15F2NO2
• Molecular Weight: 267.27 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases. The compound also contains a difluorophenyl group and an oxirane (epoxide) group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through ring construction from different cyclic or acyclic precursors, or through functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the difluorophenyl group, and the oxirane group. The stereochemistry of the molecule would be influenced by the pyrrolidine ring, which is capable of pseudorotation.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the oxirane group, which is highly reactive due to ring strain and can undergo ring-opening reactions. The difluorophenyl group may also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar oxirane group and the aromatic difluorophenyl group could influence the compound’s solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives can bind to various biological targets, influencing their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

Future research could explore the potential applications of this compound in medicinal chemistry, given the versatility of the pyrrolidine scaffold. Further studies could also investigate the compound’s reactivity, mechanism of action, and safety profile.